Cas no 81873-86-1 (Bicyclo[3.3.1]nonane-2,8-diol, 2,8-dimethyl-, (2-endo,8-exo)-)

• Product Name: Bicyclo[3.3.1]nonane-2,8-diol, 2,8-dimethyl-, (2-endo,8-exo)-
• CAS No: 81873-86-1
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 702751
• Update Time: 2023-11-18

Bicyclo[3.3.1]nonane-2,8-diol, 2,8-dimethyl-, (2-endo,8-exo)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]nonane-2,8-diol, 2,8-dimethyl-, (2-endo,8-exo)-
• exo-2,endo-8-dimethylbicyclo(3.3.1)nonane-endo-2,exo-8-diol
• CID 92009223

• Inchi： 1S/C11H20O2/c1-10(12)5-3-8-4-6-11(2,13)9(10)7-8/h8-9,12-13H,3-7H2,1-2H3
• InChI Key： SZIMOUIVRDWIBY-UHFFFAOYSA-N
• SMILES： OC1(C)CCC2CCC(C)(C1C2)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 196
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.074±0.06 g/cm3(Predicted)
• Boiling Point: 291.2±8.0 °C(Predicted)
• pka: 14.63±0.40(Predicted)